1-Chloro-3-(ethylsulfanyl)propan-2-ol

• CAS No.: 23451-67-4
• Molecular Formula: C5H11ClOS
• Molecular Weight: 154.66 g/mol
• IUPAC Name: 1-chloro-3-ethylsulfanylpropan-2-ol
• InChI: InChI=1S/C5H11ClOS/c1-2-8-4-5(7)3-6/h5,7H,2-4H2,1H3
• InChI Key: IQHIFJVDTZSMEK-UHFFFAOYSA-N
• Canonical SMILES: CCSCC(CCl)O

Description

1-Chloro-3-(ethylsulfanyl)propan-2-ol is a chlorohydrin compound characterized by a chlorine atom at position 1, a hydroxyl group at position 2, and an ethylsulfanyl (-S-CH₂CH₃) substituent at position 3. Chlorohydrins serve as intermediates in β-blockers, antimicrobial agents, and surfactants due to their reactive hydroxyl and halogen groups .

Comparison with Similar Compounds

Structural Analogs and Key Properties

The table below compares 1-chloro-3-(ethylsulfanyl)propan-2-ol with structurally related chlorohydrins, highlighting substituent groups, molecular properties, and applications:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties/Applications	Synthesis Method
1-Chloro-3-(ethylsulfanyl)propan-2-ol (Target)	-S-CH₂CH₃	C₅H₁₁ClOS	154.65	Inferred: Potential surfactant/pharmaceutical intermediate.	Likely alkylation or nucleophilic substitution (analogous to ).
1-Chloro-3-(octylsulfanyl)propan-2-ol	-S-(CH₂)₇CH₃	C₁₁H₂₃ClOS	246.82	Surfactant intermediate; higher hydrophobicity due to longer alkyl chain .	Alkylation of epichlorohydrin with octylthiol .
1-Chloro-3-(4-chlorophenoxy)propan-2-ol	-O-C₆H₄Cl	C₉H₁₀Cl₂O₂	221.08	Antimicrobial activity against C. albicans and P. aeruginosa .	Epoxide ring-opening with 4-chlorophenol .
1-Chloro-3-(2-cyclopentylphenoxy)propan-2-ol	-O-C₆H₃(C₅H₉)	C₁₄H₁₉ClO₂	254.75	Intermediate for β-blocker (S)-penbutolol; synthesized via enzymatic resolution (CALB) .	Kinetic resolution using Candida antarctica lipase B (CALB) .
1-Chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol (Ornidazole)	-N-(NO₂)C₃H₂N₂CH₃	C₇H₁₀ClN₃O₃	219.63	Broad-spectrum antimicrobial agent; 48h enzymatic reduction yields up to 88% .	Biocatalytic reduction of ketone precursor using Yarrowia lipolytica .
1-Chloro-3-(dodecyloxy)propan-2-ol	-O-(CH₂)₁₁CH₃	C₁₅H₃₁ClO₂	278.86	Surfactant precursor; low solubility in polar solvents .	Alkylation of dodecyl phenol with epichlorohydrin .

Research Findings and Data

Antimicrobial Activity (Selected Compounds)

Compound	Activity Against	Relative Potency
1-Chloro-3-(3',5'-dichlorophenylamino)propan-2-ol	C. albicans	8× less active than amphotericin B
Ornidazole	Anaerobic bacteria/protozoa	Clinically used